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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenyldecane is a member of the linear alkylbenzene (LAB) family, characterized by a

phenyl group attached to a linear ten-carbon alkyl chain. LABs are key precursors in the

production of linear alkylbenzene sulfonates (LAS), a major component of synthetic detergents.

Consequently, understanding the environmental fate of 1-phenyldecane is crucial for

assessing its potential ecological impact. This technical guide provides a comprehensive

overview of the current knowledge regarding the environmental persistence, degradation,

bioaccumulation, and mobility of 1-phenyldecane, with a focus on quantitative data,

experimental methodologies, and the underlying biochemical pathways.

Physicochemical Properties
The environmental behavior of 1-phenyldecane is largely dictated by its physicochemical

properties. Its low water solubility and high octanol-water partition coefficient (log Kow) indicate

a strong tendency to partition from the aqueous phase into organic matter, such as soil,

sediment, and biological tissues.
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Property Value Reference

Molecular Formula C₁₆H₂₆ [1]

Molecular Weight 218.38 g/mol [1]

Melting Point -14 °C [2]

Boiling Point 293 °C [2]

Density 0.856 g/mL at 25 °C [2]

Water Solubility Very low [3]

log Kow (Octanol-Water

Partition Coefficient)
7.37 (estimated) [3]

Environmental Fate and Transport
The distribution and persistence of 1-phenyldecane in the environment are governed by a

combination of transport and degradation processes.

Mobility and Sorption
Due to its hydrophobic nature, 1-phenyldecane exhibits low mobility in soil and aquatic

environments. It has a strong affinity for organic matter, leading to significant sorption to soil

and sediment particles. The soil organic carbon-water partitioning coefficient (Koc) is a key

parameter for predicting this behavior.

Parameter Value Method Reference

Estimated Koc 2.4 x 10⁵
Regression-derived

equation
[3]

A high Koc value indicates that 1-phenyldecane is likely to be immobile in soil, with a low

potential for leaching into groundwater.[3]

Volatilization
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The potential for volatilization from water surfaces is influenced by the Henry's Law constant.

For 1-phenyldecane, volatilization can be a significant transport mechanism from aquatic

systems to the atmosphere.

Bioaccumulation
The high lipophilicity of 1-phenyldecane suggests a potential for bioaccumulation in aquatic

organisms. The bioconcentration factor (BCF) is a measure of a chemical's tendency to

concentrate in an organism from the surrounding water.

Organism BCF Value Exposure Reference

Fish (Bluegill)

35 (for

dodecylbenzene, a

related LAB)

Not specified [3]

Aquatic Organisms 636 (estimated) Not applicable [3]

While the estimated BCF is high, an experimental BCF for the closely related dodecylbenzene

in fish is moderate, suggesting that metabolism may play a role in limiting bioaccumulation.[3]

Degradation Pathways
The primary mechanism for the removal of 1-phenyldecane from the environment is microbial

degradation. Both aerobic and anaerobic pathways have been identified for linear

alkylbenzenes.

Aerobic Biodegradation
Under aerobic conditions, the degradation of 1-phenyldecane is primarily initiated by bacteria,

such as species of Nocardia and Pseudomonas. The proposed pathway involves the following

key steps:

ω-Oxidation: The terminal methyl group of the decyl chain is oxidized to a primary alcohol,

followed by further oxidation to an aldehyde and then a carboxylic acid, forming

phenylundecanoic acid.
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β-Oxidation: The resulting fatty acid undergoes sequential cleavage of two-carbon units,

shortening the alkyl chain.

Aromatic Ring Cleavage: Once the alkyl chain is sufficiently shortened, the phenyl ring is

hydroxylated and subsequently cleaved by dioxygenase enzymes.
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Aerobic biodegradation pathway of 1-phenyldecane.

Anaerobic Biodegradation
Under anaerobic conditions, the degradation of linear alkylbenzenes is thought to proceed via

different initial activation steps, as direct oxidation by oxygen is not possible. For linear

alkylbenzene sulfonates (LAS), a proposed mechanism involves the addition of fumarate to the

alkyl chain.[4] While the specific pathway for 1-phenyldecane under anaerobic conditions is

not fully elucidated, it is likely to involve activation of the alkyl chain followed by subsequent

degradation.

Experimental Protocols
Standardized methods are crucial for obtaining reliable and comparable data on the

environmental fate of chemicals. The following sections outline the principles of key

experimental protocols relevant to 1-phenyldecane.

Biodegradation Rate Determination (based on OECD
301)
Objective: To determine the rate and extent of aerobic biodegradation of a chemical in an

aqueous medium.

Methodology:
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Test System: A defined volume of mineral medium containing a known concentration of 1-
phenyldecane is inoculated with a mixed population of microorganisms (e.g., from activated

sludge).

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

25°C) with continuous shaking to ensure aerobic conditions.

Analysis: The degradation of 1-phenyldecane is monitored over time by measuring a

parameter such as dissolved organic carbon (DOC) removal, oxygen consumption, or the

evolution of carbon dioxide. The concentration of the parent compound can also be

measured using a specific analytical method.

Controls: Abiotic controls (sterilized) and reference controls (with a readily biodegradable

substance) are run in parallel to ensure the observed degradation is due to microbial activity

and that the inoculum is active.
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Experiment
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Workflow for aerobic biodegradation testing.

Soil Sorption/Desorption (based on OECD 106)
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Objective: To determine the adsorption and desorption coefficients of a chemical in soil.

Methodology:

Test System: A known mass of soil with characterized properties (organic carbon content,

pH, texture) is equilibrated with an aqueous solution of 1-phenyldecane of known

concentration.

Equilibration: The soil-solution slurry is agitated for a predetermined period (e.g., 24-48

hours) to reach equilibrium.

Analysis: The phases are separated by centrifugation, and the concentration of 1-
phenyldecane remaining in the aqueous phase is measured. The amount adsorbed to the

soil is calculated by mass balance.

Data Analysis: The adsorption coefficient (Kd) is calculated as the ratio of the concentration

in soil to the concentration in water at equilibrium. The Koc is then determined by normalizing

Kd to the organic carbon content of the soil.

Bioaccumulation in Fish (based on OECD 305)
Objective: To determine the bioconcentration factor (BCF) of a chemical in fish.

Methodology:

Test System: Fish of a suitable species (e.g., rainbow trout, bluegill sunfish) are exposed to a

constant, low concentration of 1-phenyldecane in a flow-through or semi-static system.[5]

Uptake Phase: The exposure is maintained for a defined period (e.g., 28 days) during which

the concentration of 1-phenyldecane in the fish tissue is measured at several time points.[3]

Depuration Phase: After the uptake phase, the fish are transferred to clean water, and the

elimination of the chemical from their tissues is monitored over time.

Data Analysis: The BCF can be calculated as the ratio of the concentration in the fish at

steady-state to the concentration in the water. Alternatively, a kinetic BCF can be determined

from the uptake and depuration rate constants.
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Ecotoxicity
The potential for 1-phenyldecane to cause adverse effects in aquatic organisms is an

important aspect of its environmental risk assessment. Acute and chronic toxicity data are used

to determine safe environmental concentrations.

Organism Endpoint Value
Exposure
Duration

Reference

Daphnia magna

(Water Flea)

EC50

(Immobilisation)

No specific data

found for 1-

phenyldecane

48 hours [6][7]

Algae

(Pseudokirchneri

ella subcapitata)

EC50 (Growth

Inhibition)

No specific data

found for 1-

phenyldecane

72 hours [8]

While specific data for 1-phenyldecane is limited, studies on related linear alkylbenzenes and

their sulfonated derivatives indicate that toxicity generally increases with the length of the alkyl

chain.

Analytical Methods
Accurate and sensitive analytical methods are essential for monitoring the presence and

concentration of 1-phenyldecane in environmental matrices.

Water Samples
Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Water samples are typically extracted using liquid-liquid extraction

(LLE) with a non-polar solvent like hexane or solid-phase extraction (SPE) with a C18 or

similar sorbent.

Analysis: The concentrated extract is injected into a GC-MS system. The gas chromatograph

separates 1-phenyldecane from other components in the sample, and the mass

spectrometer provides definitive identification and quantification based on its unique mass

spectrum.[9]
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Soil and Sediment Samples
Method: High-Performance Liquid Chromatography (HPLC) or GC-MS

Sample Preparation: Soil or sediment samples are typically extracted using pressurized

liquid extraction (PLE) or Soxhlet extraction with an organic solvent or solvent mixture. The

extract is then cleaned up to remove interfering substances.

Analysis: For HPLC analysis, the extract is separated on a reverse-phase column (e.g., C18)

with a mobile phase of acetonitrile and water, and detection is often by UV or fluorescence.

[10] For GC-MS analysis, the procedure is similar to that for water samples.

Conclusion
1-Phenyldecane is a hydrophobic organic compound that, when released into the

environment, is expected to partition strongly to soil, sediment, and biota. Its primary

degradation mechanism is microbial, with aerobic pathways involving oxidation of the alkyl

chain followed by aromatic ring cleavage being relatively well-understood for related

compounds. While its potential for bioaccumulation is a concern due to its high lipophilicity,

metabolic processes may limit its persistence in organisms. Key data gaps remain for specific

experimental values for 1-phenyldecane's biodegradation rates under various conditions, soil-

specific sorption coefficients, and ecotoxicity to a range of aquatic organisms. Further research

focusing on these areas will allow for a more complete and accurate assessment of the

environmental risks associated with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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